Cas no 870485-68-0 (6-phenyl-1H-Benzimidazole-7-carbonitrile)

6-phenyl-1H-Benzimidazole-7-carbonitrile structure
870485-68-0 structure
Product Name:6-phenyl-1H-Benzimidazole-7-carbonitrile
CAS No:870485-68-0
MF:C14H9N3
MW:219.241362333298
CID:1119875
PubChem ID:11572071
Update Time:2025-04-20

6-phenyl-1H-Benzimidazole-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-phenyl-1H-Benzimidazole-7-carbonitrile
    • 5-phenyl-1H-benzimidazole-4-carbonitrile
    • 1H-Benzimidazole-4-carbonitrile, 5-phenyl-
    • DTXSID20468764
    • 870485-68-0
    • SCHEMBL8275928
    • Inchi: 1S/C14H9N3/c15-8-12-11(10-4-2-1-3-5-10)6-7-13-14(12)17-9-16-13/h1-7,9H,(H,16,17)
    • InChI Key: NKTLVVCCNZMAAB-UHFFFAOYSA-N
    • SMILES: N1C=NC2C(C#N)=C(C=CC1=2)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.079647300g/mol
  • Monoisotopic Mass: 219.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.5Ų
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